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Compound of Interest

Compound Name: Emavusertib hydrochloride

CAS No.: 2376399-42-5

Cat. No.: B10860431

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Emavusertib hydrochloride (also known as CA-4948 hydrochloride) is a potent, orally

bioavailable small molecule inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4)

and FMS-like Tyrosine Kinase 3 (FLT3).[1][2][3] Its mechanism of action involves the inhibition

of the MyD88 signaling pathway, which subsequently blocks downstream NF-κB activation and

the production of pro-inflammatory cytokines.[1][4][5] This inhibitory action leads to anti-

inflammatory and anti-proliferative effects, making Emavusertib a compound of significant

interest in the treatment of hematologic malignancies such as acute myeloid leukemia (AML),

myelodysplastic syndromes (MDS), and B-cell lymphomas.[4][6][7][8] Proper solubilization is a

critical first step for its use in in vitro and in vivo laboratory research. These application notes

provide detailed protocols for the solubilization of Emavusertib hydrochloride for various

research applications.
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Property Value Reference

Chemical Name

N-{5-[(3R)-3-hydroxypyrrolidin-

1-yl]-2-(morpholin-4-yl)[2]

[4]oxazolo[4,5-b]pyridin-6-

yl}-2-(2-methylpyridin-4-yl)-1,3-

oxazole-4-carboxamide,

hydrochloride (1:1)

[9]

Molecular Formula C₂₄H₂₆ClN₇O₅ [9]

Molecular Weight 527.9 g/mol [9]

Appearance Solid [10]

Storage Store at -20°C [10]

Solubility Data
The solubility of Emavusertib hydrochloride is a key factor in the design of laboratory

experiments. The following table summarizes the available solubility data. It is important to note

that the non-hydrochloride form of Emavusertib has a reported solubility of 49 mg/mL in fresh

DMSO.[2] The hydrochloride salt is also readily soluble in DMSO.[11]
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Solvent Solubility
Concentration
(Molar)

Notes

DMSO (Dimethyl

sulfoxide)
Soluble

A 10 mM stock

solution is readily

achievable.[11]

The use of fresh,

anhydrous DMSO is

recommended as

moisture can reduce

solubility.[2]

Ethanol Poorly soluble
Data not readily

available.

May require heating or

co-solvents to achieve

desired concentration.

Water Insoluble
Data not readily

available.

Emavusertib

hydrochloride is not

recommended for

direct dissolution in

aqueous buffers.

PBS (Phosphate-

Buffered Saline)
Insoluble

Data not readily

available.

Direct dissolution in

PBS is not

recommended.

Signaling Pathway of Emavusertib Hydrochloride
Emavusertib hydrochloride primarily targets IRAK4, a critical kinase in the Toll-like receptor

(TLR) and Interleukin-1 receptor (IL-1R) signaling pathways.[4][10] Upon ligand binding to

these receptors, the adaptor protein MyD88 is recruited, which in turn recruits IRAK4, leading

to the formation of the "Myddosome" complex.[4][6] Activated IRAK4 phosphorylates other

IRAK family members, ultimately leading to the activation of the transcription factor NF-κB and

the production of inflammatory cytokines.[4][5] Emavusertib also inhibits FLT3, a receptor

tyrosine kinase often mutated in AML.[3][5]
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Caption: Inhibition of IRAK4 and FLT3 signaling by Emavusertib hydrochloride.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution of Emavusertib
hydrochloride in DMSO, suitable for dilution in cell culture media for in vitro assays.

Materials:

Emavusertib hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of Emavusertib hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.28 mg of Emavusertib
hydrochloride (Molecular Weight: 527.9 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.
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Workflow for In Vitro Stock Solution Preparation
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Caption: Standard workflow for preparing Emavusertib hydrochloride stock solution.
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Protocol 2: Preparation of a Formulation for In Vivo
Animal Studies
This protocol is adapted from a general method for preparing poorly water-soluble compounds

for oral or parenteral administration in animal models.[2] Note: The optimal formulation may

vary depending on the animal model and route of administration. This formulation should be

prepared fresh before each use.

Materials:

Emavusertib hydrochloride 10 mM stock solution in DMSO

Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Sterile distilled water (ddH₂O) or saline

Sterile tubes

Calibrated pipettes

Procedure:

Calculate Required Volumes: Determine the total volume of the final formulation needed

based on the number of animals and the dosage. The following example is for preparing 1

mL of a formulation with a final DMSO concentration of 5%.

Prepare the Vehicle Mixture:

In a sterile tube, add 400 µL of PEG300.

Add 50 µL of the 10 mM Emavusertib hydrochloride stock solution in DMSO.

Mix thoroughly by pipetting or gentle vortexing until the solution is clear.

Add 50 µL of Tween 80 to the mixture.
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Mix again until the solution is clear and homogenous.

Add Aqueous Component:

Slowly add 500 µL of sterile ddH₂O or saline to the mixture while vortexing to prevent

precipitation.

The final solution should be a clear, homogenous emulsion.

Administration: Use the freshly prepared formulation for administration to animals

immediately. Do not store this formulation.
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Solvent Selection Logic for Emavusertib HCl
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Caption: Decision-making process for solvent selection.
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Troubleshooting
Precipitation upon dilution in aqueous media: If the compound precipitates when diluting the

DMSO stock solution into cell culture media or buffer, ensure the final DMSO concentration

is kept low (typically below 0.5%) and that the stock solution is added to the aqueous

medium with vigorous mixing.

Incomplete dissolution: If the powder does not fully dissolve in DMSO, ensure the DMSO is

anhydrous and consider gentle warming.

Instability of in vivo formulation: The formulation for in vivo use is an emulsion and may not

be stable over time. It is critical to prepare it fresh and use it immediately.

Safety Precautions
Emavusertib hydrochloride is a potent bioactive compound. Handle with appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid

inhalation of the powder and contact with skin and eyes. Consult the Safety Data Sheet (SDS)

for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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